Cas no 1355178-72-1 (6-Benzylamino-4-methyl-nicotinic acid)

• Product Name: 6-Benzylamino-4-methyl-nicotinic acid
• CAS No: 1355178-72-1
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 5159628
• Update Time: 2025-05-22

6-Benzylamino-4-methyl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Benzylamino-4-methyl-nicotinic acid

• Inchi： 1S/C14H14N2O2/c1-10-7-13(16-9-12(10)14(17)18)15-8-11-5-3-2-4-6-11/h2-7,9H,8H2,1H3,(H,15,16)(H,17,18)
• InChI Key： QCARGTDVWIHPMF-UHFFFAOYSA-N
• SMILES： C1=NC(NCC2=CC=CC=C2)=CC(C)=C1C(O)=O

Additional information on 6-Benzylamino-4-methyl-nicotinic acid

6-Benzylamino-4-methyl-nicotinic acid (CAS 1355178-72-1): A Versatile Chemical Compound with Promising Applications

6-Benzylamino-4-methyl-nicotinic acid (CAS 1355178-72-1) is a specialized nicotinic acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzylamino and methyl substitutions, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure combines the essential features of a pyridine ring with functional groups that enhance its reactivity and potential applications.

The growing interest in 6-Benzylamino-4-methyl-nicotinic acid is driven by its relevance in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential role in developing enzyme inhibitors and receptor modulators, which are critical in treating metabolic disorders and inflammatory conditions. Recent studies have explored its utility in designing small molecule therapeutics, aligning with the current trend toward personalized medicine and targeted drug delivery systems.

From a chemical perspective, 6-Benzylamino-4-methyl-nicotinic acid exhibits notable stability under standard laboratory conditions, making it a reliable reagent for organic synthesis. Its solubility profile—moderate in polar solvents like ethanol and dimethyl sulfoxide (DMSO)—facilitates its use in various reaction schemes. The compound’s melting point and spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in its identification and purity assessment.

In the context of green chemistry and sustainable practices, 6-Benzylamino-4-methyl-nicotinic acid has been investigated as a building block for eco-friendly catalysts and biodegradable materials. This aligns with the global push toward reducing the environmental footprint of chemical manufacturing. Innovations in microwave-assisted synthesis and flow chemistry have further optimized its production, minimizing waste and energy consumption.

The commercial demand for 6-Benzylamino-4-methyl-nicotinic acid has risen steadily, particularly among contract research organizations (CROs) and academic laboratories. Suppliers often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), ensuring reproducibility in research applications. Pricing trends reflect its niche status, with bulk purchases offering cost advantages for large-scale projects.

Emerging applications of 6-Benzylamino-4-methyl-nicotinic acid include its use in proteomics and chemical biology studies, where it serves as a probe to investigate protein-ligand interactions. Its compatibility with high-throughput screening (HTS) platforms has expanded its utility in drug candidate identification. Additionally, derivatives of this compound are being explored for their antioxidant and neuroprotective properties, tapping into the booming market for nutraceuticals and cognitive health supplements.

For researchers sourcing 6-Benzylamino-4-methyl-nicotinic acid, key considerations include storage conditions (recommended at 2–8°C in inert atmospheres) and handling protocols to prevent degradation. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify batch consistency. The compound’s SDS (Safety Data Sheet) provides detailed guidance on occupational safety, emphasizing proper ventilation and personal protective equipment (PPE).

Looking ahead, the trajectory of 6-Benzylamino-4-methyl-nicotinic acid appears promising, with patent filings hinting at novel therapeutic applications. Its integration into combinatorial chemistry libraries and AI-driven drug design platforms underscores its adaptability to cutting-edge technologies. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in interdisciplinary research.